Cas no 1551-44-6 (cyclohexyl butyrate)

cyclohexyl butyrate Properties

Names and Identifiers

• cyclohexyl butyrate
• Cyclohexyl butyrate,(Butyric acid cyclohexyl ester)
• Butyric acid cyclohexyl ester
• cyclohexyl butanoate
• Butyric Acid Cyclohexyl Ester

• MDL： MFCD00046354
• InChIKey： VZHUBBUZNIULNM-UHFFFAOYSA-N
• Inchi： 1S/C10H18O2/c1-2-6-10(11)12-9-7-4-3-5-8-9/h9H,2-8H2,1H3
• SMILES： CCCC(=O)OC1CCCCC1
• BRN： 2083414

Computed Properties

• Exact Mass: 170.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 170.131
• Heavy Atom Count: 12
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.66240
• PSA: 26.30000
• Refractive Index: n20/D 1.4425(lit.)
• Boiling Point: 208°C(lit.)
• Flash Point: 173 °F
• FEMA: 2351 | CYCLOHEXYL BUTYRATE
• Color/Form: Colorless or slightly yellow transparent liquid
• Solubility: Soluble in ethanol and ether, almost insoluble in water
• Density: 0.943 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters